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Compound of Interest

Compound Name: BDP TR maleimide

Cat. No.: B1192300 Get Quote

This guide provides an in-depth technical overview of BDP TR maleimide, a thiol-reactive

fluorescent probe, designed for researchers, scientists, and drug development professionals.

We will delve into its core properties, the underlying chemistry of its application, and provide a

field-proven protocol for its use in bioconjugation.

Introduction: The Power of Precision in Fluorescent
Labeling
In the landscape of molecular biology and drug development, the precise labeling of

biomolecules is paramount. BDP TR maleimide has emerged as a powerful tool for this

purpose, offering a combination of exceptional photophysical properties and highly selective

covalent attachment. BDP TR is a borondipyrromethene dye, a class of fluorophores renowned

for their high fluorescence quantum yields, sharp emission peaks, and excellent

photostability[1][2]. The "TR" designation indicates its spectral characteristics are similar to the

Texas Red fluorophore, making it a suitable alternative for this channel[3]. The maleimide

functional group facilitates a specific and efficient reaction with sulfhydryl (thiol) groups,

commonly found in the cysteine residues of proteins and peptides[4][5]. This specificity allows

for the site-directed labeling of biomolecules, a critical requirement for a wide range of

applications including fluorescence microscopy, fluorescence polarization assays, and the

development of antibody-drug conjugates (ADCs)[6][7][8][9].
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Core Principles: Photophysical Properties and the
Thiol-Maleimide Reaction
A comprehensive understanding of both the fluorophore's characteristics and the conjugation

chemistry is essential for successful experimental design.

Photophysical Profile of BDP TR
BDP TR is a bright, red fluorescent dye with a high quantum yield and a relatively long excited-

state lifetime, making it particularly useful for fluorescence polarization-based assays[3][10]. Its

key spectral properties are summarized in the table below.

Property Value Source

Excitation Maximum (λex) 589 nm [2][7]

Emission Maximum (λem) 616 nm [2][7]

Molar Extinction Coefficient (ε) 69,000 L·mol⁻¹·cm⁻¹ [2][7]

Fluorescence Quantum Yield

(Φ)
0.90 [2][7]

Note: Spectral properties can be influenced by the local environment.

The Thiol-Maleimide Reaction: A Cornerstone of
Bioconjugation
The conjugation of BDP TR maleimide to a biomolecule is achieved through the highly efficient

and selective thiol-maleimide reaction[6][11]. This reaction is a Michael addition, where the

nucleophilic thiol group of a cysteine residue attacks one of the carbon-carbon double bond

carbons of the maleimide ring[12][13]. This process results in the formation of a stable,

covalent thioether bond[13][14].

The reaction is highly chemoselective for thiols within a pH range of 6.5 to 7.5[6][11][14]. At a

neutral pH of 7.0, the reaction with thiols is approximately 1,000 times faster than with amines,

ensuring minimal off-target labeling of residues like lysine[13][14]. Above pH 7.5, the reactivity
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with primary amines increases, and the maleimide group becomes more susceptible to

hydrolysis, which would render it unreactive towards thiols[14].

Below is a diagram illustrating the mechanism of the thiol-maleimide reaction:
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Reactants

Product

Biomolecule-SH

Michael Addition
(pH 6.5-7.5)

Biomolecule-S

Preparation

Reaction

Post-Reaction

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7.0-7.5)

2. Reduce Disulfides
(Add 10-100x TCEP, 20-30 min RT)

4. Conjugation
(Add 10-20x dye to protein, 2h RT or overnight 4°C, dark)

3. Prepare Dye Stock
(10 mM BDP TR Maleimide in DMSO/DMF)

5. Purify Conjugate
(Gel filtration, Dialysis, or HPLC)

6. Characterize & Store
(Measure DOL, Store at 4°C or -20°C, dark)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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